Cas no 113918-59-5 (2-phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide)

• Product Name: 2-phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide
• CAS No: 113918-59-5
• MF: C₁₄H₁₃BrN₂
• MW: 289.170422315598
• CID: 4674806
• PubChem ID: 20847965
• Update Time: 2025-05-20

2-phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-phenylisoindolin-1-imine hydrobromide
• 2-phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide
• 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine--hydrogen bromide (1/1)

• Inchi： 1S/C14H12N2.BrH/c15-14-13-9-5-4-6-11(13)10-16(14)12-7-2-1-3-8-12;/h1-9,15H,10H2;1H
• InChI Key： HZCHXAVYCPWNAF-UHFFFAOYSA-N
• SMILES： Br.N1(C2C=CC=CC=2)C(C2C=CC=CC=2C1)=N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Topological Polar Surface Area: 27.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2-phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide

Introduction to 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine Hydrobromide (CAS No. 113918-59-5)

2-Phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide (CAS No. 113918-59-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as phenylisoindoline imine hydrobromide, is a derivative of isoindoline and has been studied for its potential therapeutic applications. Its unique chemical structure and biological properties make it a valuable candidate for various research and development activities.

The chemical structure of 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide consists of a phenyl group attached to an isoindoline ring, which is further functionalized with an imine group and a hydrobromide salt. The isoindoline ring is a six-membered heterocyclic compound with two nitrogen atoms, and the addition of the phenyl group and imine functionality imparts specific chemical and biological properties to the molecule.

In recent years, the study of 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide has focused on its potential as a lead compound for drug discovery. Research has shown that this compound exhibits significant biological activity, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to its ability to modulate various cellular pathways and interactions.

Anti-inflammatory Activity: One of the key areas of interest in the study of 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide is its anti-inflammatory potential. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been shown to reduce the expression of inflammatory markers in various cell lines, making it a promising candidate for the treatment of inflammatory diseases.

Anti-cancer Properties: The anti-cancer properties of 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide have also been extensively investigated. Studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. Furthermore, it has been found to inhibit cell proliferation and angiogenesis in various cancer models, suggesting its potential as an anticancer agent.

Neuroprotective Effects: Another important aspect of the biological activity of 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide is its neuroprotective properties. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity. It has been shown to reduce neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide could be developed as a therapeutic agent for neurological disorders.

The mechanism of action of 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide is not yet fully understood but is believed to involve multiple pathways. It has been suggested that the compound may interact with specific receptors or enzymes involved in inflammation, cancer progression, and neurodegeneration. Further research is needed to elucidate these mechanisms and optimize the compound for therapeutic use.

In addition to its biological activities, the physical and chemical properties of 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide are also important considerations for its development as a pharmaceutical agent. The compound is typically supplied as a white or off-white solid with good solubility in organic solvents such as DMSO. Its stability under various conditions has been studied to ensure its suitability for formulation and administration.

The synthesis of 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide involves several steps, including the formation of the isoindoline ring followed by functionalization with the phenyl group and imine functionality. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Phenyl-2,3-dihydro-H-isohndole imine hydrobromide. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetics. Further studies are needed to confirm these findings and advance the compound through subsequent phases of clinical development.

In conclusion, 2 Phenyl 2 3 dihydro 1H isoindole 1 iminium bromide, CAS No. 113918 59 5, represents a promising lead compound in medicinal chemistry with diverse biological activities. Its potential applications in anti-inflammatory, anti-cancer, and neuroprotective therapies make it an exciting area of research for both academic institutions and pharmaceutical companies. Continued investigation into its mechanisms of action and clinical evaluation will be crucial for realizing its full therapeutic potential.